N-(4-(4-ethoxyphenyl)-5-methylthiazol-2-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C20H19FN2O2S/c1-3-25-17-10-6-15(7-11-17)19-13(2)26-20(23-19)22-18(24)12-14-4-8-16(21)9-5-14/h4-11H,3,12H2,1-2H3,(H,22,23,24)
• InChI Key: YUCJULCSBBCBEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)CC3=CC=C(C=C3)F)C
• Molecular Formula: C20H19FN2O2S
• Molecular Weight: 370.4 g/mol
• CAS No.: 899731-82-9

Description

N-(4-(4-ethoxyphenyl)-5-methylthiazol-2-yl)-2-(4-fluorophenyl)acetamide, also known as EMA401, is a small molecule drug that has been developed as a potential treatment for chronic pain. EMA401 is a selective antagonist of the angiotensin II type 2 receptor (AT2R), which is involved in the regulation of pain signaling pathways in the body.

Scientific Research Applications

Synthesis and Molecular Docking

N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio)acetamide compounds, which are related to the compound , have been synthesized using conventional and microwave-assisted protocols. These compounds were evaluated for their enzyme inhibitory activities against enzymes like carbonic anhydrase and acetylcholinesterase. This indicates their potential in medicinal chemistry and drug discovery applications (Virk et al., 2018).

Antibacterial Agents

Oxazolidinone derivatives, which include compounds structurally similar to the one , have shown effectiveness as antibacterial agents. They possess a unique mechanism of bacterial protein synthesis inhibition and have demonstrated in vitro antibacterial activities against a variety of clinically important human pathogens (Zurenko et al., 1996).

Anticancer Activities

Compounds related to N-(4-(4-ethoxyphenyl)-5-methylthiazol-2-yl)-2-(4-fluorophenyl)acetamide have been investigated for their anticancer activity. For example, N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides were synthesized and studied for their selectivity and effectiveness against cancer cell lines, indicating their potential as anticancer agents (Evren et al., 2019).

Imaging of Cerebral β-Amyloid Plaques in Alzheimer's Disease

Radiofluoro-pegylated phenylbenzoxazole derivatives, which are structurally related to the compound , have been synthesized and evaluated as probes for imaging cerebral β-amyloid plaques in living brain tissue by PET. This shows their potential in diagnostic imaging, particularly in the context of Alzheimer's disease (Cui et al., 2012).

Anti-inflammatory Activity

Derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide have shown significant anti-inflammatory activity. This suggests their potential in the development of anti-inflammatory drugs (Sunder & Maleraju, 2013).